Cas no 2648939-72-2 (5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2648939-72-2
• MF: C₅H₇FN₂O₄S₂
• MW: 242.248481988907
• CID: 5672143
• PubChem ID: 165663930
• Update Time: 2025-08-05

5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-27116406
• 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride
• 2648939-72-2

• Inchi： 1S/C5H7FN2O4S2/c1-8-5(13(2,9)10)4(3-7-8)14(6,11)12/h3H,1-2H3
• InChI Key： JAHYEDDTGOLJAA-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=NN1C)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 241.98312722g/mol
• Monoisotopic Mass: 241.98312722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 103Ų

Additional information on 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride

5-Methanesulfonyl-1-Methyl-1H-Pyrazole-4-Sulfonyl Fluoride: A Comprehensive Overview

The compound 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride, identified by the CAS number 2648939-72-2, is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and electronic materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of intense research interest.

The chemical structure of 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride is characterized by a pyrazole ring substituted with methanesulfonyl and sulfonyl fluoride groups. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its functional applications. Researchers have explored its ability to act as a bioisostere in drug design, where it can replace other functional groups without altering the overall pharmacophore significantly. This property has been leveraged in the development of novel antiviral and anticancer agents, as reported in recent publications.

One of the most promising applications of this compound lies in its use as a building block for constructing advanced materials. The sulfonyl fluoride group, in particular, has been shown to enhance the reactivity of the molecule, making it suitable for cross-coupling reactions. These reactions are pivotal in synthesizing complex organic molecules with high precision. Recent advancements in catalytic methodologies have further expanded the scope of its utility, enabling the synthesis of previously inaccessible compounds with potential therapeutic applications.

In terms of pharmacokinetics, 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride exhibits favorable absorption profiles, which are critical for its effectiveness as an active pharmaceutical ingredient (API). Studies conducted on animal models have demonstrated its ability to permeate biological membranes efficiently, thereby enhancing its bioavailability. This characteristic is particularly advantageous in the development of orally administered drugs, where absorption across the gastrointestinal tract is a key determinant of efficacy.

The environmental impact of this compound has also been a focus of recent research. Due to its high reactivity and potential persistence in certain environments, there is growing interest in understanding its degradation pathways and ecological effects. Preliminary findings suggest that under specific conditions, such as exposure to UV light or microbial activity, the compound undergoes rapid transformation into less harmful byproducts. These insights are essential for ensuring sustainable practices in its production and disposal.

Looking ahead, ongoing research is exploring the potential of 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride as a precursor for synthesizing nanomaterials with tailored properties. Its ability to form stable covalent bonds makes it an ideal candidate for constructing nanostructured surfaces with applications in sensors and electronics. Collaborative efforts between chemists and materials scientists are expected to unlock new avenues for its utilization across diverse industries.

In conclusion, 5-methanesulfonyl-1-methyl-1H-pyrazole-4-sulfonyl fluoride stands out as a versatile chemical entity with multifaceted applications. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to both scientific innovation and industrial progress.